Cas no 205829-16-9 (Phenylalanine-d11 (9CI))

• Product Name: Phenylalanine-d11 (9CI)
• CAS No: 205829-16-9
• MF: C₉H₁₁NO₂
• MW: 176.256921052933
• CID: 241572
• PubChem ID: 2724448
• Update Time: 2025-04-19

Phenylalanine-d11 (9CI) Chemical and Physical Properties

Names and Identifiers

• Phenylalanine-d11 (9CI)
• DL-Phenylalanine-d11
• deuterio 2,3,3-trideuterio-2-(dideuterioamino)-3-(2,3,4,5,6-pentadeuteriophenyl)propanoate
• 205829-16-9

• Inchi： 1S/C9H11NO2/c10-8(9(11)12)6-7-4-2-1-3-5-7/h1-5,8H,6,10H2,(H,11,12)/i1D,2D,3D,4D,5D,6D2,8D/hD3
• InChI Key： COLNVLDHVKWLRT-AQBXKVCYSA-N
• SMILES： O([2H])C(C([2H])(C([2H])([2H])C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H])N([2H])[2H])=O

Computed Properties

• Exact Mass: 176.148
• Monoisotopic Mass: 176.148
• Isotope Atom Count: 11
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.5
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Color/Form: Not available
• Solubility: Not available

Phenylalanine-d11 (9CI) Security Information

• Safety Instruction： 24/25